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Compound of Interest

Compound Name: 4-Bromopyrimidine hydrobromide

CAS No.: 1187931-22-1

Cat. No.: B1439414 Get Quote

Executive Summary & Chemical Identity
4-Bromopyrimidine hydrobromide (CAS: 1187931-22-1 for salt; 31462-56-3 for free base) is

a critical heteroaromatic building block. Unlike its free base counterpart—which is a low-

melting, volatile solid or oil prone to rapid decomposition and self-quaternization—the

hydrobromide salt is the preferred storage form due to its enhanced kinetic stability.

Understanding its solubility is not merely about dissolution; it is a control parameter for stability

preservation and reaction efficiency. The protonation of the pyrimidine nitrogen deactivates the

ring toward nucleophilic self-attack, but this ionic character drastically alters its solvent

compatibility compared to the free base.
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Property Description

Formula C₄H₃BrN₂[1][2][3][4] · HBr

Molecular Weight 239.90 g/mol

Appearance
White to off-white crystalline solid (yellows upon

degradation)

Ionic Character
High lattice energy; behaves as a typical organic

salt.

Hygroscopicity
Moderate to High (Absorbs atmospheric

moisture, leading to hydrolysis).

Solubility Profile & Solvent Compatibility
The solubility of 4-Bromopyrimidine hydrobromide follows the principle of "Like Dissolves

Like" strictly governed by ionic solvation energy. The salt requires high-dielectric or protic

solvents to overcome its crystal lattice energy.

Solubility Heatmap
The following table categorizes solvents based on their ability to solvate the HBr salt at room

temperature (25°C).
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Solvent Class Specific Solvents Solubility Status
Application
Context

Polar Protic Water, Methanol High (>50 mg/mL)

Dissolution for

analysis; aqueous

workups. Caution:

Prolonged storage in

water may induce

hydrolysis.

Polar Protic Ethanol, Isopropanol
Moderate (Heat

required)

Ideal for

recrystallization. The

salt dissolves at reflux

and crystallizes upon

cooling.[5]

Polar Aprotic DMSO, DMF, DMAc High

Preferred for SₙAr

reactions where the

salt is used directly

without free-basing.

Polar Aprotic Acetonitrile, Acetone Low/Partial

Often requires

heating. Acetonitrile is

useful for

heterogeneous

reactions.

Chlorinated DCM, Chloroform Insoluble (<1 mg/mL)

Critical: Used to

extract the free base

after neutralization.

The salt will remain as

a solid suspension.

Ethers
THF, Diethyl Ether,

MTBE
Insoluble

Used as anti-solvents

to precipitate the salt

from alcoholic

solutions.
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Hydrocarbons
Hexane, Toluene,

Heptane
Insoluble

Used to wash away

non-polar impurities or

induce precipitation.

Mechanistic Insight: The Solubility-Stability Paradox
The Paradox: Solvents that dissolve the salt best (MeOH, Water) are often nucleophilic.

Risk: In solution, the equilibrium between the salt and free base (plus HBr) can lead to

nucleophilic attack by the solvent (solvolysis) at the C-4 position, displacing the bromine.

Directive:Prepare solutions fresh. Do not store 4-Bromopyrimidine HBr in methanol or water

for extended periods (>4 hours) unless necessary.

Experimental Protocols
Protocol A: Solubility Determination Workflow (Self-
Validating)
Do not rely on literature values alone. Use this rapid workflow to verify solubility and purity

simultaneously.

Weighing: Place 10 mg of 4-Bromopyrimidine HBr into a clear 2 mL vial.

Solvent Addition: Add 100 µL of the target solvent (starting concentration 100 mg/mL).

Observation:

Clear Solution: Soluble.[5][6]

Suspension: Sonicate for 30 seconds. If solid remains, add solvent in 100 µL increments.

The "Yellow Check" (Validation):

If the solution immediately turns bright yellow or orange, degradation (liberation of Br₂ or

oligomerization) is occurring.

Corrective Action: The solvent may be wet or too basic. Discard and dry the solvent.[6][7]
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Protocol B: In-Situ Free-Basing for Synthesis
Most organometallic reactions (e.g., Suzuki, Sonogashira) require the free base in non-polar

solvents. Since the salt is insoluble in Toluene/DCM, you must liberate the base in situ or

immediately prior to use.

Method: Biphasic Neutralization

Suspend 4-Bromopyrimidine HBr (1 equiv) in DCM (insoluble suspension).

Add Sat. Aq. NaHCO₃ (2 equiv volume).

Stir vigorously for 10 minutes. The solid will disappear as the free base partitions into the

DCM layer.

Separate layers. Dry DCM over MgSO₄.

CRITICAL: Use the DCM solution immediately. Do not concentrate to dryness if possible, as

the concentrated free base is unstable.

Visualization of Workflows
Figure 1: Solubility & Application Decision Tree
This diagram guides the user on solvent selection based on the intended chemical

transformation.
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Start: 4-Bromopyrimidine HBr

Define Goal

Purification / Recrystallization Nucleophilic Substitution (SnAr) Pd-Catalyzed Coupling
(Suzuki/Sonogashira)

Use Ethanol or iPrOH
(Heat to dissolve, Cool to precipitate)

Use DMF, DMSO, or n-BuOH
(Salt dissolves or reacts as suspension) Salt Insoluble in Toluene/Dioxane

MUST Free-Base:
Partition DCM / NaHCO3

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on the intended chemical application.

Figure 2: Stability & Degradation Pathway
Understanding why solubility matters: The salt form prevents the "Self-Quaternization" loop

shown below.

Solubility Impact

HBr Salt Form
(Stable Solid)

Free Base
(In Solution)

 Deprotonation
(pH > 7)

 Storage (HBr)
Pyridyl-Pyridinium Dimer

(Inactive/Yellow Tar)

 Self-Reaction
(Concentrated/Neat)

High Solubility in Organic Solvents
promotes Free Base stability

ONLY if dilute.
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Caption: The cycle of stability. Keeping the compound as a salt (insoluble in organics) prevents

dimerization.

Troubleshooting & Practical Tips
Handling Hygroscopicity
4-Bromopyrimidine HBr is hygroscopic. Absorption of water leads to the formation of a sticky

paste which is difficult to handle and weigh accurately.

Storage: Store under Argon/Nitrogen in a desiccator at <4°C.

Recovery: If the salt becomes sticky (wet), suspend it in Diethyl Ether or Hexane and

sonicate. The water may not be removed, but the organic wash can remove degradation

products. For true drying, use a vacuum oven at 40°C over P₂O₅.

"The Orange Oil" Phenomenon
If you attempt to free-base the salt and concentrate the organic layer (e.g., rotary evaporation

of DCM), you may obtain an orange/brown oil that solidifies into a glass.

Diagnosis: This is the free base degrading.[6]

Solution: Do not isolate the free base as a neat solid. Isolate it as a solution, titrate/quantify

it, and use it immediately in the next step.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1439414#solubility-of-4-bromopyrimidine-
hydrobromide-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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